Cas no 1807064-67-0 (Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate
• CAS No: 1807064-67-0
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4944647
• Update Time: 2025-10-29

Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-2-20-12(19)5-8-3-10(21-13(14,15)16)4-9(7-18)11(8)6-17/h3-4,18H,2,5,7H2,1H3
• InChI Key： CDXQJCQEZLFCRC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CO)C(C#N)=C(C=1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate: A Comprehensive Overview

Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate, with CAS No. 1807064-67-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a hydroxymethyl group, and a trifluoromethoxy substituent attached to a phenyl ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and material science.

The cyano group in the molecule is known for its strong electron-withdrawing properties, which can influence the reactivity of the compound in various chemical reactions. Similarly, the hydroxymethyl group introduces hydrophilic characteristics, enhancing the compound's solubility in polar solvents. The trifluoromethoxy group, on the other hand, is highly electron-withdrawing due to the electronegativity of fluorine atoms, which can significantly impact the electronic properties of the aromatic ring. This combination of functional groups makes Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate a versatile molecule with potential applications in medicinal chemistry.

Recent studies have highlighted the importance of such compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore various biological activities. For instance, modifications to the cyano group or trifluoromethoxy group can lead to compounds with enhanced bioavailability or improved selectivity for specific molecular targets.

Moreover, Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate has been investigated for its role in synthetic chemistry. Its structure serves as a valuable intermediate in the synthesis of more complex molecules, including those with potential pharmacological activity. The ability to manipulate this compound's structure through various synthetic pathways underscores its importance in modern organic synthesis.

From an environmental perspective, understanding the fate and transport of such compounds is crucial. Recent research has focused on evaluating their biodegradability and persistence in different environmental conditions. This information is essential for assessing their potential impact on ecosystems and guiding sustainable practices in chemical manufacturing.

In conclusion, Ethyl 2-cyano-3-hydroxymethyl-5-(trifluoromethoxy)phenylacetate (CAS No. 1807064-67-0) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, synthetic chemistry, and environmental science. As research continues to uncover new applications and insights into this compound's properties, its role in advancing scientific knowledge will undoubtedly grow.